![molecular formula C23H17ClFNO4 B4303330 4-(1,3-benzodioxol-5-yl)-3-(4-chlorophenoxy)-1-(4-fluorobenzyl)azetidin-2-one](/img/structure/B4303330.png)
4-(1,3-benzodioxol-5-yl)-3-(4-chlorophenoxy)-1-(4-fluorobenzyl)azetidin-2-one
Overview
Description
4-(1,3-benzodioxol-5-yl)-3-(4-chlorophenoxy)-1-(4-fluorobenzyl)azetidin-2-one is a synthetic compound with potential applications in scientific research. It is commonly referred to as BFAA and belongs to the class of azetidinones. BFAA has attracted considerable attention due to its unique chemical structure and potential biological activities.
Mechanism of Action
The mechanism of action of BFAA is not fully understood. However, it has been suggested that it may exert its biological activities through the modulation of various signaling pathways. BFAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
BFAA has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. BFAA has also been shown to reduce the levels of prostaglandin E2, a pro-inflammatory mediator. In addition, BFAA has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Advantages and Limitations for Lab Experiments
BFAA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. BFAA is also stable under normal laboratory conditions, which makes it suitable for use in various assays. However, BFAA has some limitations, including its relatively high cost and the complexity of its synthesis.
Future Directions
There are several future directions for research on BFAA. One potential area of research is the development of new derivatives of BFAA with improved biological activities. Another area of research is the elucidation of the mechanism of action of BFAA. Further studies are also needed to investigate the safety and toxicity of BFAA in vivo. Finally, BFAA may have potential applications in the treatment of various diseases, including cancer and inflammation, which warrant further investigation.
Conclusion:
In conclusion, BFAA is a synthetic compound with potential applications in scientific research. It has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties. BFAA has several advantages for use in lab experiments, including its stability and ease of synthesis. However, further studies are needed to investigate its mechanism of action and potential applications in the treatment of diseases.
Scientific Research Applications
BFAA has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties. BFAA has also been shown to have potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-3-(4-chlorophenoxy)-1-[(4-fluorophenyl)methyl]azetidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClFNO4/c24-16-4-8-18(9-5-16)30-22-21(15-3-10-19-20(11-15)29-13-28-19)26(23(22)27)12-14-1-6-17(25)7-2-14/h1-11,21-22H,12-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYRFKRUGSJPDKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3C(C(=O)N3CC4=CC=C(C=C4)F)OC5=CC=C(C=C5)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClFNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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